
Ethyl methyl sulfide safety data sheet and
handling precautions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl methyl sulfide

Cat. No.: B1214599 Get Quote

An In-depth Technical Guide to the Safe Handling of Ethyl Methyl Sulfide

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and detailed handling precautions for ethyl
methyl sulfide (CAS No. 624-89-5). The information is intended to support researchers,

scientists, and professionals in drug development in the safe handling and use of this chemical

in a laboratory setting.

Chemical Identification and Properties
Ethyl methyl sulfide, also known as 2-thiabutane, is a highly flammable liquid with a

characteristic stench.[1] It is crucial to be aware of its physical and chemical properties to

ensure safe handling.

Table 1: Physical and Chemical Properties of Ethyl Methyl Sulfide
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Property Value Source

CAS Number 624-89-5 [1][2]

Molecular Formula C3H8S [3][4]

Molecular Weight 76.16 g/mol [4][5][6]

Appearance Colorless liquid [1][3]

Odor
Stench, unpleasant, like rotten

cabbage or garlic
[1][3]

Boiling Point 66 - 67 °C (151 - 153 °F)

Melting Point -106 °C (-159 °F)

Density 0.842 g/cm³ at 25 °C (77 °F)

Flash Point -15 °C (5 °F) (closed cup) [7][8]

Solubility

Insoluble in water; soluble in

organic solvents, alcohols, and

oils.[3][5]

Vapor Pressure 272 mmHg at 37.7 °C [8]

Hazard Identification and Classification
Ethyl methyl sulfide is classified as a highly flammable liquid and vapor.[1][2] It is essential to

understand the associated hazards to implement appropriate safety measures.

Table 2: Hazard Classification

Hazard Class Category Hazard Statement

Flammable Liquids Category 2
H225: Highly flammable liquid

and vapour.

Skin Irritation Category 2 H315: Causes skin irritation.[9]

Eye Irritation Category 2A
H319: Causes serious eye

irritation.[9]
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Signal Word: Danger[1]

Hazard Pictogram:

GHS02: Flame

Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is paramount to prevent accidents and

exposure.

Handling
Ventilation: Always handle ethyl methyl sulfide in a well-ventilated area, preferably within a

chemical fume hood.[1][2] Use explosion-proof electrical, ventilating, and lighting equipment.

[1]

Ignition Sources: Keep away from all sources of ignition, including heat, sparks, open flames,

and hot surfaces.[1][2] No smoking is permitted in areas where this chemical is handled or

stored.[1]

Static Discharge: Take precautionary measures against static discharge.[1] Ground and bond

containers and receiving equipment.[1][2] Use only non-sparking tools.[1]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.[1] Specific recommendations are detailed in Section 4.

Hygiene: Avoid contact with skin and eyes.[6] Do not breathe vapors or mists.[1] Wash

hands thoroughly after handling.[1] Do not eat, drink, or smoke when using this product.[9]

Storage
Conditions: Store in a cool, dry, and well-ventilated place.[1] Keep containers tightly closed.

[1][2]

Location: Store in a designated flammables area.[1]

Incompatible Materials: Keep away from strong oxidizing agents.[1]
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Personal Protective Equipment (PPE) Selection
The selection of appropriate PPE is critical to minimize exposure risk.

Table 3: Personal Protective Equipment (PPE) Recommendations

Protection Type Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1] Flame retardant

antistatic protective clothing is recommended.

The specific glove material and breakthrough

time should be determined based on the specific

laboratory conditions and manufacturer's

recommendations.

Respiratory Protection

Respiratory protection is required when vapors

or aerosols are generated. A respirator with a

filter type ABEK is recommended. The user

must ensure that the respirator is properly fitted

and that maintenance, cleaning, and testing are

carried out according to the manufacturer's

instructions.

PPE Selection Workflow

Task Involving
Ethyl Methyl Sulfide

Wear Appropriate
Chemical-Resistant Gloves

Wear Flame-Retardant
Lab Coat

Risk of Splashing?

Wear Chemical
Safety GogglesNo

Wear Face Shield
in addition to Goggles

Yes

Vapor/Aerosol
Generation Potential?

Use Respirator with
Appropriate Cartridge (ABEK)

Yes

Proceed with Task

No
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Caption: PPE Selection Workflow for Handling Ethyl Methyl Sulfide.

Emergency Procedures
Detailed procedures for handling emergencies are crucial for ensuring laboratory safety.

First-Aid Measures
Table 4: First-Aid Measures for Ethyl Methyl Sulfide Exposure

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1][10]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes.[1] Rinse skin with water/shower.

Seek medical attention.[1]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.[1]

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person.[1] Drink

plenty of water. Call a physician immediately.[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam to

extinguish. Carbon dioxide and extinguishing powder are also suitable.[2]

Unsuitable Extinguishing Media: Do not use a water jet.[2]
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Specific Hazards: Ethyl methyl sulfide is highly flammable. Vapors are heavier than air and

may travel to a source of ignition and flash back.[1] Containers may explode when heated.[1]

Protective Equipment: In the event of a fire, wear a self-contained breathing apparatus

(SCBA) and full protective gear.[1]

Accidental Release Measures
Personal Precautions: Remove all sources of ignition.[1] Ensure adequate ventilation. Do not

breathe vapors or aerosols. Wear appropriate personal protective equipment.[2]

Environmental Precautions: Prevent the product from entering drains, sewers, or water

courses.[2]

Containment and Cleanup: Cover drains. Absorb the spill with inert, non-combustible

material (e.g., sand, earth, vermiculite) and collect it for disposal in a suitable container.[1]

[11] Use spark-proof tools and explosion-proof equipment.[1]

Spill Response Workflow
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Ethyl Methyl Sulfide Spill Detected

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Ensure Adequate Ventilation
(Fume Hood)

Remove All Ignition Sources

Contain Spill with Inert
Absorbent Material

Collect Absorbed Material
using Non-Sparking Tools

Place in a Sealed Container
for Hazardous Waste Disposal

Decontaminate Spill Area

Report Incident

Click to download full resolution via product page

Caption: Workflow for Responding to an Ethyl Methyl Sulfide Spill.
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Toxicological and Ecological Information
Acute Toxicity: No acute toxicity information is available for this product.[1] The chemical,

physical, and toxicological properties have not been thoroughly investigated.

Carcinogenicity: No component of this product present at levels greater than or equal to

0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC.

Ecological Information: Do not empty into drains.[1] Due to its volatility, it will likely be mobile

in the environment.[1]

Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as

hazardous waste.[1] Disposal must be in accordance with local, regional, and national

hazardous waste regulations.[1][2]

This guide is intended for informational purposes and should be used in conjunction with the

official Safety Data Sheet (SDS) provided by the manufacturer. Always consult the most current

SDS for the specific product you are using.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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